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Compound of Interest

Compound Name: Stannous laurate

Cat. No.: B078282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of stannous laurate, a key organotin

compound with applications in research and pharmaceutical development. We delve into its

commercial availability, typical purity grades, and the analytical methodologies required for its

characterization. This document is intended to serve as a valuable resource for professionals

requiring a thorough understanding of this compound for their work.

Commercial Availability and Purity Grades
Stannous laurate, also known as tin(II) laurate or dodecanoic acid tin(II) salt, is a specialty

chemical available from a range of suppliers. While large-scale commodity production is not as

prevalent as for simpler tin compounds, it can be sourced in various quantities, from laboratory-

scale to bulk orders. The purity of commercially available stannous laurate can vary, and it is

crucial for researchers and drug development professionals to select a grade appropriate for

their specific application.

Purity grades are typically categorized as follows:

Technical Grade: Suitable for general industrial applications where high purity is not a

primary concern. This grade may contain higher levels of impurities, including other tin
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species (e.g., stannic laurate), unreacted starting materials, and by-products from the

synthesis process.

Reagent Grade (or Laboratory Grade): A higher purity level suitable for general laboratory

use and qualitative analysis. While specifications can vary between suppliers, this grade will

have a higher assay and lower levels of specific impurities compared to technical grade.

High-Purity Grade (including Pharmaceutical or Catalyst Grades): This is the highest level of

purity available and is essential for applications in drug development, catalysis, and other

sensitive research areas. These grades will have a well-defined and narrow range for the

assay, with strict limits on specific metallic and organic impurities.

A summary of typical specifications for different grades of stannous laurate is presented in

Table 1. It is important to note that these are representative values, and researchers should

always refer to the supplier-specific Certificate of Analysis (CoA) for precise lot-to-lot data.

Table 1: Typical Purity Grades and Specifications for Stannous Laurate
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Parameter Technical Grade Reagent Grade High-Purity Grade

Appearance
Off-white to yellowish

solid

White to off-white

powder or flakes

White crystalline

powder

Assay (as Stannous

Laurate)
> 90% > 95% > 99%

Tin (Sn) Content Varies Typically 22-24%
Tightly controlled, e.g.,

22.8 ± 0.5%

Free Lauric Acid < 5% < 2% < 0.5%

Moisture (Water

Content)
< 2% < 1% < 0.1%

Melting Point Broad range
Defined range, e.g.,

110-120 °C

Sharp melting point,

e.g., 114-116 °C

Insolubles in Organic

Solvents
May be present < 0.5% < 0.1%

Heavy Metals (e.g.,

Pb, As)
Not specified < 20 ppm < 10 ppm

Experimental Protocols for Purity Determination
The comprehensive quality control of stannous laurate involves the determination of its main

component as well as potential impurities. The following are detailed experimental protocols for

key analytical tests.

Determination of Tin Content by Redox Titration
The tin content in stannous laurate is a critical parameter for confirming its identity and purity.

A common and reliable method is redox titration. This protocol is based on the oxidation of

Sn(II) to Sn(IV) using a standardized iodine solution.

Methodology:

Sample Preparation: Accurately weigh approximately 0.5 g of the stannous laurate sample

into a 250 mL conical flask.
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Digestion: Add 50 mL of concentrated hydrochloric acid and gently heat the mixture under a

fume hood until the sample is completely dissolved. The solution should be clear.

Reduction (if stannic tin is suspected): To ensure all tin is in the stannous (Sn(II)) state, a

reduction step can be included. Add a small piece of pure iron or aluminum wire to the hot

solution and heat until the metal is dissolved. This will reduce any Sn(IV) to Sn(II). Cool the

flask rapidly to room temperature while maintaining an inert atmosphere (e.g., by bubbling

nitrogen or adding a piece of marble to generate CO2) to prevent re-oxidation of the

stannous chloride by air.

Titration: Add a few drops of starch indicator solution to the cooled sample solution. Titrate

immediately with a standardized 0.1 N iodine solution. The endpoint is reached when the

solution turns a persistent blue-black color.

Calculation: The percentage of tin in the sample can be calculated using the following

formula:

Where:

V = Volume of iodine solution used in mL

N = Normality of the iodine solution

E = Equivalent weight of tin (59.345 g/eq)

W = Weight of the sample in mg

Determination of Laurate Content by Gas
Chromatography (GC)
The laurate (dodecanoate) content is determined by converting the fatty acid salt into its more

volatile methyl ester, which can then be quantified by gas chromatography with flame ionization

detection (GC-FID).

Methodology:

Saponification and Esterification:
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Accurately weigh about 100 mg of the stannous laurate sample into a reaction vial.

Add 2 mL of 0.5 N methanolic sodium hydroxide.

Seal the vial and heat at 80°C for 10 minutes to saponify the laurate.

Cool the vial and add 2 mL of boron trifluoride-methanol solution (14% w/v).

Reseal and heat at 80°C for another 10 minutes to form the fatty acid methyl esters

(FAMEs).

Cool to room temperature and add 1 mL of hexane and 1 mL of saturated sodium chloride

solution. Shake vigorously and allow the layers to separate.

GC-FID Analysis:

Column: A polar capillary column suitable for FAME analysis (e.g., DB-WAX, 30 m x 0.25

mm ID, 0.25 µm film thickness).

Oven Program: Initial temperature of 100°C, hold for 2 minutes, then ramp at 10°C/min to

240°C and hold for 10 minutes.

Injector and Detector Temperature: 250°C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL of the hexane layer.

Quantification:

Prepare a calibration curve using standard solutions of methyl laurate of known

concentrations.

The concentration of laurate in the original sample is determined by comparing the peak

area of methyl laurate from the sample with the calibration curve.

Visualization of Key Processes
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To further elucidate the concepts discussed, the following diagrams, generated using Graphviz,

illustrate the synthesis pathway of stannous laurate and the analytical workflow for its purity

determination.

Synthesis of Stannous Laurate
The synthesis of stannous laurate typically involves the reaction of a stannous salt, such as

stannous chloride, with lauric acid or a laurate salt. The following diagram illustrates a common

synthetic route.

Stannous Chloride (SnCl2)

Reaction in
Aqueous/Organic SolventLauric Acid (2 eq.)

Base (e.g., NaOH)

Stannous Laurate
(Crude Product)

Purification
(Washing, Recrystallization)

High-Purity
Stannous Laurate

Click to download full resolution via product page

Caption: A typical synthesis pathway for high-purity stannous laurate.

Analytical Workflow for Purity Assessment
A robust analytical workflow is essential to confirm the quality of stannous laurate. The

following diagram outlines the key steps in this process.
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Caption: Workflow for the comprehensive purity analysis of stannous laurate.

This technical guide provides a foundational understanding of the commercial landscape and

analytical considerations for stannous laurate. For specific applications, it is imperative to

consult directly with suppliers to obtain detailed product specifications and to validate analytical

methods in-house to ensure they are fit for purpose.

To cite this document: BenchChem. [A Technical Guide to Stannous Laurate: Commercial
Sources, Purity Grades, and Analytical Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b078282#commercial-sources-and-purity-
grades-of-stannous-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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